Cas no 476415-60-8 (2-(oxolan-3-yl)acetonitrile)

• Product Name: 2-(oxolan-3-yl)acetonitrile
• CAS No: 476415-60-8
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD14691568
• CID: 1088118
• PubChem ID: 11446305
• Update Time: 2025-04-20

2-(oxolan-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydrofuran-3-yl)acetonitrile
• Tetrahydro-3-furanylacetonitrile
• 2-(oxolan-3-yl)acetonitrile
• rac-tetrahydrofuran-3-ylacetonitrile
• FS-5778
• RWNLNUQZBGAUKN-UHFFFAOYSA-N
• SCHEMBL2262954
• CS-0452818
• DA-05608
• EN300-70241
• 2-Tetrahydro-3-furanylacetonitrile
• AKOS010819359
• AT28863
• 476415-60-8
• MFCD14691568

• MDL： MFCD14691568
• Inchi： 1S/C6H9NO/c7-3-1-6-2-4-8-5-6/h6H,1-2,4-5H2
• InChI Key： RWNLNUQZBGAUKN-UHFFFAOYSA-N
• SMILES： O1CCC(CC#N)C1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 227.4±13.0 °C at 760 mmHg
• Flash Point: 93.7±13.7 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(oxolan-3-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)